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Compound of Interest

Compound Name: 1-Boc-2,6-dimethylpiperazine

Cat. No.: B1343925 Get Quote

Technical Data Sheet: 1-Boc-2,6-
dimethylpiperazine
Introduction: This document provides essential physicochemical data for 1-Boc-2,6-
dimethylpiperazine, a key intermediate in organic synthesis and pharmaceutical development.

Also known as tert-butyl 2,6-dimethylpiperazine-1-carboxylate, this compound incorporates a

tert-butoxycarbonyl (Boc) protecting group, making it a valuable building block in medicinal

chemistry for creating various piperazine derivatives.[1]

Physicochemical Properties
The fundamental molecular properties of 1-Boc-2,6-dimethylpiperazine are summarized

below.

Property Value References

Molecular Formula C₁₁H₂₂N₂O₂ [1][2][3][4][5][6]

Molecular Weight 214.31 g/mol [1][2][6]

CAS Number 688363-66-8 [1][4][5][6]

Synonyms

tert-Butyl 2,6-

dimethylpiperazine-1-

carboxylate

[1][3][5]
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Structural Information
The structure of 1-Boc-2,6-dimethylpiperazine is characterized by a piperazine ring

substituted with two methyl groups at the 2 and 6 positions and a Boc protecting group on one

of the nitrogen atoms. This configuration is crucial for its application in the synthesis of complex

bioactive molecules.
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Logical relationship of 1-Boc-2,6-dimethylpiperazine's core components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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